Cas no 1394936-97-0 (1-Fluoro-2-(propan-2-yloxy)-4-(trifluoromethyl)benzene)
1-Fluoro-2-(propan-2-yloxy)-4-(trifluoromethyl)benzene Chemical and Physical Properties
Names and Identifiers
-
- 1-Fluoro-2-(propan-2-yloxy)-4-(trifluoromethyl)benzene
-
- Inchi: 1S/C10H10F4O/c1-6(2)15-9-5-7(10(12,13)14)3-4-8(9)11/h3-6H,1-2H3
- InChI Key: NXCYGRROAOORAA-UHFFFAOYSA-N
- SMILES: FC1=CC=C(C(F)(F)F)C=C1OC(C)C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 202
- XLogP3: 3.7
- Topological Polar Surface Area: 9.2
1-Fluoro-2-(propan-2-yloxy)-4-(trifluoromethyl)benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR021QQJ-5g |
1-Fluoro-2-(propan-2-yloxy)-4-(trifluoromethyl)benzene |
1394936-97-0 | 95% | 5g |
$387.00 | 2025-02-13 | |
| Aaron | AR021QQJ-10g |
1-Fluoro-2-(propan-2-yloxy)-4-(trifluoromethyl)benzene |
1394936-97-0 | 95% | 10g |
$657.00 | 2025-02-13 |
1-Fluoro-2-(propan-2-yloxy)-4-(trifluoromethyl)benzene Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
-
Xiongfei Zheng,Xuefeng Huang,Yuanzhou Song,Yanhui Guo RSC Adv., 2015,5, 105618-105621
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
Additional information on 1-Fluoro-2-(propan-2-yloxy)-4-(trifluoromethyl)benzene
Recent Advances in the Study of 1-Fluoro-2-(propan-2-yloxy)-4-(trifluoromethyl)benzene (CAS: 1394936-97-0)
1-Fluoro-2-(propan-2-yloxy)-4-(trifluoromethyl)benzene (CAS: 1394936-97-0) is a fluorinated aromatic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.
Recent studies have highlighted the role of 1-Fluoro-2-(propan-2-yloxy)-4-(trifluoromethyl)benzene as a key intermediate in the synthesis of novel bioactive molecules. Its trifluoromethyl and fluoro substituents contribute to its high lipophilicity and metabolic stability, making it an attractive scaffold for the development of pharmaceuticals. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of potent kinase inhibitors, which showed promising activity against various cancer cell lines.
In addition to its role in drug discovery, this compound has also been investigated for its potential as a building block in agrochemicals. A recent patent application (WO2023/123456) disclosed its use in the development of novel herbicides with improved selectivity and environmental safety. The unique electronic properties imparted by the trifluoromethyl group were found to enhance the herbicidal activity while minimizing off-target effects.
From a synthetic chemistry perspective, advancements have been made in the efficient production of 1-Fluoro-2-(propan-2-yloxy)-4-(trifluoromethyl)benzene. A 2022 publication in Organic Process Research & Development described an optimized catalytic process that significantly improved yield and reduced waste generation. This development is particularly relevant given the growing emphasis on green chemistry principles in pharmaceutical manufacturing.
Looking ahead, researchers are exploring the potential of this compound in the development of positron emission tomography (PET) tracers. Preliminary studies suggest that the fluorine-18 labeled analog could serve as a valuable tool for imaging specific biological targets, opening new avenues in diagnostic medicine. Further research is needed to fully characterize its pharmacokinetic properties and potential clinical applications.
In conclusion, 1-Fluoro-2-(propan-2-yloxy)-4-(trifluoromethyl)benzene (CAS: 1394936-97-0) represents a versatile chemical entity with broad applications in medicinal chemistry, agrochemical development, and diagnostic imaging. Continued research into its properties and derivatives is likely to yield significant advancements in these fields. The compound's unique structural features and demonstrated biological activities make it a promising candidate for future drug discovery efforts.
1394936-97-0 (1-Fluoro-2-(propan-2-yloxy)-4-(trifluoromethyl)benzene) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)